2-Amino-2-(2-fluorophenyl)ethanol
Overview
Description
“2-Amino-2-(2-fluorophenyl)ethanol” is a chemical compound with the molecular formula C8H10FNO . It has a molecular weight of 155.17 . The IUPAC name for this compound is (2S)-2-amino-2-(2-fluorophenyl)ethanol . It is a solid substance that should be stored in a dark place, under an inert atmosphere, and in a freezer under -20C .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H10FNO/c9-7-4-2-1-3-6(7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m1/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
“this compound” is a solid substance . It should be stored in a dark place, under an inert atmosphere, and in a freezer under -20C .Scientific Research Applications
Fluorescence Studies
- Fluorescence Behavior and Quantum Yields : N-aryl-2-aminoquinolines, including compounds related to 2-Amino-2-(2-fluorophenyl)ethanol, exhibit varied fluorescence properties influenced by hydrogen bonding, solvent interactions, and substituent groups. Studies reveal that fluorescence quantum yield is affected by the nature of substituent groups and solvent-specific interactions (Hisham et al., 2019).
X-Ray Crystallography
- Structural Insights via Crystallography : X-ray crystallography of related compounds, like 1-(p-fluorophenyl)-2-(α-pyridyl)ethanol, provides structural details essential for understanding molecular interactions and properties. These studies reveal crystal structures and intermolecular interactions critical for chemical synthesis and application (Percino et al., 2008).
Synthesis Processes
- New Synthesis Processes : The development of new synthesis methods for related compounds, like 2-(4-Aminophenyl) Ethanol, is an area of active research. These methods aim to improve yields, purity, and efficiency, which is crucial for industrial applications (Zhang Wei-xing, 2013).
Spectroscopy Studies
- Conformation and Spectroscopy : The study of conformations and laser-induced fluorescence spectroscopy of jet-cooled compounds like 2-(p-fluorophenyl)ethanol provides insights into the molecular structure and behavior under different conditions. These studies assist in understanding the physical and chemical properties of these compounds (Panja et al., 2005).
Chemical Intermediates
- Role as Chemical Intermediates : Derivatives of this compound, such as 1-(p-fluorophenyl)-2-(2′-pyridyl)ethanol, are investigated for their role as intermediates in chemical reactions. This research is significant for the development of new materials and pharmaceuticals (Percino et al., 2007).
Tuning Fluorescence Properties
- Tuning of Fluorescence Properties : Research on N-alkyl and N-phenyl derivatives of aminoquinolines, related to this compound, shows how fluorescence properties can be tuned through molecular modifications. This is vital for applications in bioimaging and sensors (Cheon et al., 2007).
Enantioselective Synthesis
- Enantioselective Synthesis : Research into the enantioselective synthesis of fluorophenyl ethanol compounds is crucial for the production of specific enantiomers used in pharmaceuticals. This research has applications in drug development and chiral chemistry (ChemChemTech, 2022).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Future Directions
While specific future directions for “2-Amino-2-(2-fluorophenyl)ethanol” are not mentioned in the search results, research into similar compounds suggests potential applications in the development of new therapeutic agents . Indole derivatives, for example, have shown diverse biological activities and have potential for further exploration .
Mechanism of Action
Target of Action
It is known that many bioactive aromatic compounds, including those containing the indole nucleus, bind with high affinity to multiple receptors . This suggests that 2-Amino-2-(2-fluorophenyl)ethanol may also interact with various cellular targets.
Mode of Action
Given its structural similarity to other bioactive aromatic compounds, it is plausible that it interacts with its targets in a similar manner, leading to changes in cellular processes .
Biochemical Pathways
It is known that indole derivatives, which share structural similarities with this compound, can affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may also influence a broad range of biochemical pathways.
Result of Action
Given its structural similarity to other bioactive aromatic compounds, it is plausible that it may have a range of effects on cellular processes .
Action Environment
It is known that factors such as temperature, ph, and the presence of other molecules can influence the action of bioactive compounds .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Amino-2-(2-fluorophenyl)ethanol are not well-studied. Based on its structural similarity to other phenylethanolamines, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules. The presence of both amine and alcohol functional groups could facilitate hydrogen bonding and other types of interactions with these biomolecules .
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It can be speculated that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
There is currently no specific information available on the temporal effects of this compound in laboratory settings
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been reported . Future studies could provide valuable insights into any threshold effects, as well as any toxic or adverse effects at high doses.
Metabolic Pathways
It is possible that it could interact with various enzymes or cofactors, and could potentially influence metabolic flux or metabolite levels .
Transport and Distribution
It could potentially interact with various transporters or binding proteins, and could influence its localization or accumulation within cells .
Subcellular Localization
It could potentially be directed to specific compartments or organelles based on any targeting signals or post-translational modifications .
Properties
IUPAC Name |
2-amino-2-(2-fluorophenyl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO/c9-7-4-2-1-3-6(7)8(10)5-11/h1-4,8,11H,5,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZOFSDXTFGOZLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(CO)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20564730 | |
Record name | 2-Amino-2-(2-fluorophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20564730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
179811-62-2 | |
Record name | β-Amino-2-fluorobenzeneethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=179811-62-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-2-(2-fluorophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20564730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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